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Compound of Interest

Compound Name: 8-Methyinonyl nonanoate

Cat. No.: B090126

An In-depth Technical Guide to the Physical and Chemical Characteristics of 8-Methylnonyl
Nonanoate

For Researchers, Scientists, and Drug Development
Professionals

Introduction

8-Methylnonyl nonanoate (CAS No. 109-32-0), also known as isodecyl pelargonate, is a
branched-chain fatty acid ester. This technical guide provides a comprehensive overview of its
physical and chemical properties, synthesis methodologies, and analytical characterization.
While 8-methylnonyl nonanoate is primarily utilized in industrial applications as a solvent and
lubricant, its structural class—branched-chain fatty acid esters—is of increasing interest in the
life sciences for its members' roles in metabolic regulation and as signaling molecules.

Physical and Chemical Characteristics

8-Methylnonyl nonanoate is a colorless to pale yellow liquid with a mild, sweet, or fruity
odor[1][2]. It is characterized by its low volatility and is insoluble in water but soluble in many
organic solvents[1][2]. The branched nature of its alkyl chain generally results in a lower
melting and pour point compared to its straight-chain isomers, making it suitable for
applications in colder environments[3].
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Table 1: Physical and Chemical Properties of 8-
Methyinonyl Nonanoate

Property Value Source
CAS Number 109-32-0 [1][3]
Molecular Formula C19H3802 [11[3114]
Molecular Weight 298.51 g/mol [3114]
Appearance Colorless to pale yellow liquid [1][2]
Odor Mild, sweet, fruity [1]
Boiling Point ~340.7 °C (Predicted) [3]
Density ~0.862 g/cm?3 (Predicted) [3]

N Insoluble in water; soluble in
Solubility _ [1][2]
organic solvents

Experimental Protocols

The primary methods for the synthesis of 8-methylnonyl nonanoate are Fischer-Speier
esterification and enzymatic transesterification.

Protocol 1: Synthesis via Fischer-Speier Esterification

This method involves the acid-catalyzed reaction between nonanoic acid and 8-methylnonan-1-
ol.

Materials:

Nonanoic acid

8-Methylnonan-1-ol

Sulfuric acid (H2S0a4) or p-toluenesulfonic acid (PTSA) as a catalyst

Toluene (for azeotropic removal of water)
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5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine nonanoic acid, 8-methylnonan-1-ol, and toluene.

e Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.

» Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the esterification.

o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with 5% sodium bicarbonate solution to
neutralize the acid catalyst.

e Wash the organic layer with brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent.

» Remove the solvent and excess reactants under reduced pressure using a rotary evaporator.

e The crude product can be further purified by vacuum distillation to obtain pure 8-
methylnonyl nonanoate|[3].

Protocol 2: Synthesis via Enzymatic Transesterification
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This method offers a greener alternative to acid catalysis, employing a lipase to catalyze the

reaction between an ester of nonanoic acid (e.g., methyl nonanoate) and 8-methylnonan-1-ol.

Materials:

Methyl nonanoate (or another short-chain alkyl nonanoate)
8-Methylnonan-1-ol
Immobilized lipase (e.g., Novozym 435, lipase B from Candida antarctica)[3]

Anhydrous solvent (optional, as the reaction can be run neat)

Procedure:

Combine methyl nonanoate and 8-methylnonan-1-ol in a suitable reaction vessel.

Add the immobilized lipase. The amount of lipase is typically a small percentage of the total
reactant weight.

The reaction can be carried out in a solvent-free system or in an anhydrous organic solvent.
Incubate the mixture at a controlled temperature (typically 40-60°C) with gentle agitation.

The reaction is driven forward by the removal of the volatile alcohol byproduct (e.g.,
methanol), which can be achieved by performing the reaction under a mild vacuum or by
bubbling an inert gas through the mixture.

Monitor the progress of the reaction by techniques such as gas chromatography (GC).

Once the reaction has reached equilibrium or the desired conversion, the immobilized
enzyme can be removed by simple filtration.

The product, 8-methylnonyl nonanoate, can be purified from any remaining starting
materials by vacuum distillation.

Analytical Characterization
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The identity and purity of 8-methylnonyl nhonanoate are typically confirmed using a
combination of chromatographic and spectroscopic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a key technique for assessing
the purity of 8-methylnonyl nonanoate and for identifying it in complex mixtures. The
retention time in a GC separation is characteristic of the compound, while the mass
spectrum provides information about its molecular weight and fragmentation pattern, which is
determined by its structure.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would provide information about the different types of
hydrogen atoms in the molecule. Key signals would include those for the methyl groups of
the branched chain, the methylene groups of the long alkyl chains, and the methylene
group adjacent to the ester oxygen.

o 13C NMR: The carbon-13 NMR spectrum would show distinct signals for each unique
carbon atom in the molecule, including the carbonyl carbon of the ester group.

« Infrared (IR) Spectroscopy: The IR spectrum of an ester is characterized by a strong
absorption band corresponding to the C=0 stretching vibration, typically in the region of
1735-1750 cm~1, There will also be C-O stretching bands.

Biological Context and Significance

While there is limited research on the specific biological activities of 8-methylnonyl
nonanoate, it belongs to the class of branched-chain fatty acid esters (BCFAEs). BCFAs and
their esters are found in various natural sources and are known to possess interesting
biological properties. Research on other BCFAEs has demonstrated their potential as anti-
inflammatory agents and modulators of metabolic pathways. For instance, some branched-
chain fatty acids have been shown to affect fatty acid biosynthesis in cancer cells and may play
a role in regulating lipid metabolism. The study of compounds like 8-methylnonyl nonanoate
could, therefore, provide insights into the structure-activity relationships of this class of lipids.

Visualizations

Below are diagrams illustrating the synthesis workflows for 8-methylnonyl nonanoate.
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Caption: Fischer-Speier Esterification Workflow.
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Caption: Enzymatic Transesterification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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